Cas no 2228779-52-8 (4-amino-1-({(tert-butoxy)carbonylamino}(phenyl)methyl)cyclohexane-1-carboxylic acid)

4-Amino-1-({(tert-butoxy)carbonylamino}(phenyl)methyl)cyclohexane-1-carboxylic acid is a specialized intermediate in organic synthesis, featuring both a Boc-protected amino group and a carboxylic acid functionality. Its cyclohexane backbone provides structural rigidity, while the phenyl and tert-butoxycarbonyl (Boc) groups enhance steric and electronic versatility. This compound is particularly valuable in peptide and medicinal chemistry, where its dual reactivity allows for selective modifications. The Boc group offers orthogonal protection for the amino moiety, facilitating controlled deprotection under mild acidic conditions. Its well-defined stereochemistry and stability under standard handling conditions make it a reliable building block for complex molecular architectures. Suitable for use in drug discovery and asymmetric synthesis.
4-amino-1-({(tert-butoxy)carbonylamino}(phenyl)methyl)cyclohexane-1-carboxylic acid structure
2228779-52-8 structure
Product Name:4-amino-1-({(tert-butoxy)carbonylamino}(phenyl)methyl)cyclohexane-1-carboxylic acid
CAS No:2228779-52-8
MF:C19H28N2O4
MW:348.436625480652
CID:5849435
PubChem ID:165622257
Update Time:2025-06-27

4-amino-1-({(tert-butoxy)carbonylamino}(phenyl)methyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-amino-1-({(tert-butoxy)carbonylamino}(phenyl)methyl)cyclohexane-1-carboxylic acid
    • 2228779-52-8
    • 4-amino-1-({[(tert-butoxy)carbonyl]amino}(phenyl)methyl)cyclohexane-1-carboxylic acid
    • EN300-1873053
    • Inchi: 1S/C19H28N2O4/c1-18(2,3)25-17(24)21-15(13-7-5-4-6-8-13)19(16(22)23)11-9-14(20)10-12-19/h4-8,14-15H,9-12,20H2,1-3H3,(H,21,24)(H,22,23)
    • InChI Key: CFPNCTXREDJGIY-UHFFFAOYSA-N
    • SMILES: OC(C1(C(C2C=CC=CC=2)NC(=O)OC(C)(C)C)CCC(CC1)N)=O

Computed Properties

  • Exact Mass: 348.20490738g/mol
  • Monoisotopic Mass: 348.20490738g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 472
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 102Ų

4-amino-1-({(tert-butoxy)carbonylamino}(phenyl)methyl)cyclohexane-1-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1873053-0.05g
4-amino-1-({[(tert-butoxy)carbonyl]amino}(phenyl)methyl)cyclohexane-1-carboxylic acid
2228779-52-8
0.05g
$1188.0 2023-09-18
Enamine
EN300-1873053-0.1g
4-amino-1-({[(tert-butoxy)carbonyl]amino}(phenyl)methyl)cyclohexane-1-carboxylic acid
2228779-52-8
0.1g
$1244.0 2023-09-18
Enamine
EN300-1873053-0.25g
4-amino-1-({[(tert-butoxy)carbonyl]amino}(phenyl)methyl)cyclohexane-1-carboxylic acid
2228779-52-8
0.25g
$1300.0 2023-09-18
Enamine
EN300-1873053-0.5g
4-amino-1-({[(tert-butoxy)carbonyl]amino}(phenyl)methyl)cyclohexane-1-carboxylic acid
2228779-52-8
0.5g
$1357.0 2023-09-18
Enamine
EN300-1873053-1.0g
4-amino-1-({[(tert-butoxy)carbonyl]amino}(phenyl)methyl)cyclohexane-1-carboxylic acid
2228779-52-8
1g
$1414.0 2023-06-03
Enamine
EN300-1873053-2.5g
4-amino-1-({[(tert-butoxy)carbonyl]amino}(phenyl)methyl)cyclohexane-1-carboxylic acid
2228779-52-8
2.5g
$2771.0 2023-09-18
Enamine
EN300-1873053-5.0g
4-amino-1-({[(tert-butoxy)carbonyl]amino}(phenyl)methyl)cyclohexane-1-carboxylic acid
2228779-52-8
5g
$4102.0 2023-06-03
Enamine
EN300-1873053-10.0g
4-amino-1-({[(tert-butoxy)carbonyl]amino}(phenyl)methyl)cyclohexane-1-carboxylic acid
2228779-52-8
10g
$6082.0 2023-06-03
Enamine
EN300-1873053-1g
4-amino-1-({[(tert-butoxy)carbonyl]amino}(phenyl)methyl)cyclohexane-1-carboxylic acid
2228779-52-8
1g
$1414.0 2023-09-18
Enamine
EN300-1873053-5g
4-amino-1-({[(tert-butoxy)carbonyl]amino}(phenyl)methyl)cyclohexane-1-carboxylic acid
2228779-52-8
5g
$4102.0 2023-09-18

Additional information on 4-amino-1-({(tert-butoxy)carbonylamino}(phenyl)methyl)cyclohexane-1-carboxylic acid

4-Amino-1-({(tert-butoxy)carbonylamino}(phenyl)methyl)cyclohexane-1-carboxylic Acid: A Multifunctional Compound with Promising Applications in Biomedical Research

4-Amino-1-({(tert-butoxy)carbonylamino}(phenyl)methyl)cyclohexane-1-carboxylic acid represents a complex organic molecule with a unique structural framework that combines multiple functional groups, including amino, carboxylic acid, and aryl substituents. This compound, with the CAS number 2228779-52-8, has garnered significant attention in the field of biomedical research due to its potential to modulate biological pathways and interact with diverse molecular targets. The molecular structure of this compound is characterized by a cyclohexane ring bearing a carboxylic acid group at position 1, while the side chain includes a phenyl group linked to a tert-butoxy carbonyl amino moiety. The presence of multiple functional groups suggests that this compound may exhibit versatile pharmacological properties, making it a valuable candidate for further investigation in drug discovery and development.

Recent studies have highlighted the importance of 4-amino and carboxylic acid functionalities in modulating biological activity. For instance, the 4-amino group may participate in hydrogen bonding interactions with target proteins, while the carboxylic acid moiety could contribute to ionization and solubility properties. The tert-butoxy group, acting as a protecting group, may influence the stability and reactivity of the molecule during synthetic processes. The phenyl ring, a common structural element in many pharmaceutical agents, could facilitate interactions with hydrophobic regions of biological targets. These structural features collectively position this compound as a potential scaffold for the design of novel therapeutics.

The tert-butoxy carbonyl amino group is a critical component of this molecule, as it introduces a versatile functional group that can undergo various chemical transformations. This group is often used in peptide synthesis to protect amino groups from premature reactions. In the context of this compound, the tert-butoxy carbonyl amino moiety may play a role in stabilizing the molecule during biological processes or in modulating its interaction with cellular receptors. The phenyl group attached to the tert-butoxy carbonyl amino functionality further enhances the molecule's potential for structural modifications, enabling the fine-tuning of its pharmacological profile.

Recent advances in medicinal chemistry have underscored the significance of 4-amino and carboxylic acid functional groups in the development of small molecule therapeutics. For example, compounds containing 4-amino moieties have been explored for their potential in targeting enzymes involved in metabolic pathways, while carboxylic acid groups are frequently employed to enhance the solubility and bioavailability of drug candidates. The combination of these functional groups in 4-amino-1-({(tert-butoxy)carbonylamino}(phenyl)methyl)cyclohexane-1-carboxylic acid suggests that it may possess unique properties that could be exploited for therapeutic applications.

One of the most intriguing aspects of this compound is its potential to interact with multiple biological targets. The phenyl group, a common feature in many pharmaceutical agents, may enable the molecule to engage with hydrophobic regions of proteins, while the tert-butoxy carbonyl amino functionality could contribute to hydrogen bonding interactions. These interactions could be critical for modulating the activity of enzymes, receptors, or other molecular targets. Additionally, the carboxylic acid group may influence the molecule's ionization state, which could affect its ability to cross biological membranes or bind to specific receptors.

Recent studies have also focused on the synthesis and structural characterization of compounds containing tert-butoxy carbonyl groups. These groups are often used in organic synthesis to protect amino functionalities during multi-step reactions. In the context of 4-amino-1-({(tert-butoxy)carbonylamino}(phenyl)methyl)cyclohexane-1-carboxylic acid, the tert-butoxy carbonyl amino functionality may serve as a key structural element that influences the molecule's reactivity and stability. The ability to selectively modify this group could open new avenues for the design of derivatives with enhanced therapeutic properties.

The phenyl ring in this compound is a critical structural element that may contribute to its biological activity. The aromatic nature of the phenyl group allows for π-π stacking interactions with other aromatic moieties in biological systems, which could be important for modulating the molecule's interactions with target proteins. Additionally, the phenyl group may provide steric and electronic effects that influence the molecule's overall conformation and binding affinity. These properties make the phenyl group a valuable component in the design of small molecule therapeutics.

The combination of multiple functional groups in 4-amino-1-({(tert-butoxy)carbonylamino}(phenyl)methyl)cyclohexane-1-carboxylic acid suggests that it may possess a wide range of potential applications in biomedical research. For example, the 4-amino and carboxylic acid groups could be exploited for the development of therapeutics targeting metabolic enzymes, while the tert-butoxy carbonyl amino functionality may contribute to the molecule's stability and reactivity. The phenyl group, with its ability to engage in π-π interactions, could further enhance the molecule's potential for modulating biological pathways.

Recent advances in computational chemistry have enabled researchers to predict the potential interactions of complex molecules like 4-amino-1-({(tert-butoxy)carbonylamino}(phenyl)methyl)cyclohexane-1-carboxylic acid with various biological targets. These computational models can provide insights into the molecule's binding affinity, conformational flexibility, and potential for modulating biological processes. Such studies are crucial for identifying the most promising applications of this compound and guiding further experimental investigations.

One of the most promising areas for the application of 4-amino-1-({(tert-butoxy)carbonylamino}(phenyl)methyl)cyclohexane-1-carboxylic acid is in the development of small molecule therapeutics for diseases involving dysregulated signaling pathways. The molecule's structural complexity and the presence of multiple functional groups make it a potential candidate for modulating the activity of enzymes, receptors, or other molecular targets. For example, the 4-amino and carboxylic acid groups could be exploited for the design of drugs targeting metabolic enzymes, while the tert-butoxy carbonyl amino functionality may contribute to the molecule's stability and reactivity.

The phenyl group in this compound is also a valuable component for the design of therapeutics targeting specific biological processes. The ability of the phenyl ring to engage in π-π interactions with other aromatic moieties in biological systems could be critical for modulating the molecule's interactions with target proteins. These interactions could be important for modulating the activity of enzymes, receptors, or other molecular targets, making this compound a valuable candidate for further investigation.

In summary, 4-amino-1-({(tert-butoxy)carbonylamino}(phenyl)methyl)cyclohexane-1-carboxylic acid represents a complex organic molecule with a unique structural framework that combines multiple functional groups. The presence of these functional groups suggests that this compound may possess versatile pharmacological properties, making it a valuable candidate for further investigation in drug discovery and development. The combination of multiple functional groups, including 4-amino, carboxylic acid, tert-butoxy, and phenyl functionalities, positions this compound as a potential scaffold for the design of novel therapeutics with broad applications in biomedical research.

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD